Cas no 191089-20-0 (1-tert-Butyl-3-methyl-1H-pyrazole)
191089-20-0 structure
Product Name:1-tert-Butyl-3-methyl-1H-pyrazole
CAS No:191089-20-0
MF:C8H14N2
MW:138.210161685944
MDL:MFCD09965818
CID:857201
PubChem ID:17820906
Update Time:2025-04-19
1-tert-Butyl-3-methyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-(1,1-dimethylethyl)-3-methyl-
- 1-tert-Butyl-3-methyl-1H-pyrazole
- AGN-PC-01M6K8
- ANW-23517
- CTK8B1094
- SureCN2749111
-
- MDL： MFCD09965818
- Inchi： 1S/C8H14N2/c1-7-5-6-10(9-7)8(2,3)4/h5-6H,1-4H3
- InChI Key： MQSBVYINPUYVMT-UHFFFAOYSA-N
- SMILES： N1(C=CC(C)=N1)C(C)(C)C
Computed Properties
- Exact Mass: 138.11582
- Monoisotopic Mass: 138.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1-tert-Butyl-3-methyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B813905-50mg |
1-tert-Butyl-3-methyl-1H-pyrazole |
191089-20-0 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B813905-100mg |
1-tert-Butyl-3-methyl-1H-pyrazole |
191089-20-0 | 100mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B813905-500mg |
1-tert-Butyl-3-methyl-1H-pyrazole |
191089-20-0 | 500mg |
$ 135.00 | 2022-06-06 | ||
| Chemenu | CM512883-1g |
1-(tert-Butyl)-3-methyl-1H-pyrazole |
191089-20-0 | 95%+ | 1g |
$742 | 2022-06-12 | |
| abcr | AB273119-100 mg |
1-tert-Butyl-3-methyl-1H-pyrazole; 90% |
191089-20-0 | 100MG |
€182.00 | 2022-03-03 | ||
| abcr | AB273119-250 mg |
1-tert-Butyl-3-methyl-1H-pyrazole; 90% |
191089-20-0 | 250MG |
€333.00 | 2022-03-03 | ||
| abcr | AB273119-100mg |
1-tert-Butyl-3-methyl-1H-pyrazole, 90%; . |
191089-20-0 | 90% | 100mg |
€212.00 | 2025-04-20 | |
| abcr | AB273119-250mg |
1-tert-Butyl-3-methyl-1H-pyrazole, 90%; . |
191089-20-0 | 90% | 250mg |
€382.00 | 2025-04-20 | |
| Ambeed | A909415-1g |
1-(tert-Butyl)-3-methyl-1H-pyrazole |
191089-20-0 | 90% | 1g |
$757.0 | 2024-07-28 | |
| A2B Chem LLC | AB12570-100mg |
1-tert-Butyl-3-methyl-1H-pyrazole, tech grade |
191089-20-0 | 90% | 100mg |
$120.00 | 2024-04-20 |
1-tert-Butyl-3-methyl-1H-pyrazole Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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